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Compound of Interest

Compound Name: 4-Chloroheptan-1-OL

Cat. No.: B15433258 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount to ensuring a secure laboratory environment.

This document provides a comprehensive, step-by-step guide for the proper disposal of 4-
Chloroheptan-1-ol, a halogenated organic compound. Adherence to these procedures is

critical for minimizing environmental impact and maintaining regulatory compliance.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is crucial to handle 4-Chloroheptan-1-ol with

appropriate personal protective equipment (PPE). This includes, but is not limited to, chemical-

resistant gloves, safety goggles, and a lab coat.[1] All handling of this substance and its waste

should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1]

Quantitative Data for Similar Halogenated Alkanes
While a specific Safety Data Sheet (SDS) with quantitative data for 4-Chloroheptan-1-ol is not

readily available, the following table presents data for similar halogenated alkanes to provide a

general understanding of the expected physical and chemical properties. Note: This information

is for illustrative purposes and may not accurately reflect the properties of 4-Chloroheptan-1-
ol.
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Property 1-Chlorohexane 4-Chloro-1-butanol 1-Chloroheptane

Molecular Formula C6H13Cl C4H9ClO C7H15Cl

Boiling Point 135 °C / 275 °F[2] Not Available Not Available

Flash Point 26 °C / 78.8 °F[2] Not Available Not Available

Melting Point -94 °C / -137.2 °F[2] Not Available Not Available

Hazards

Flammable liquid and

vapor, Harmful in

contact with skin,

Harmful if inhaled,

May cause respiratory

irritation.[2]

Corrosive,

Flammable.[3]

Flammable liquid and

vapor, Causes skin

and serious eye

irritation, May cause

respiratory irritation,

Harmful to aquatic life.

Step-by-Step Disposal Protocol
The proper disposal of 4-Chloroheptan-1-ol, as a halogenated organic compound, requires

careful segregation and handling to prevent contamination and ensure safe disposal, typically

through incineration by a licensed waste disposal facility.[1][4]

1. Waste Segregation:

It is imperative to keep halogenated organic waste separate from non-halogenated waste

streams.[4][5][6]

Do not mix 4-Chloroheptan-1-ol waste with other categories of chemical waste such as

acids, bases, or oxidizers.[5]

2. Container Selection and Labeling:

Use a designated, leak-proof, and chemically compatible container for collecting 4-
Chloroheptan-1-ol waste. The container must have a secure, tight-fitting lid.[5]

Clearly label the waste container with "Halogenated Organic Waste" and list "4-
Chloroheptan-1-ol" as a constituent. Ensure the label is legible and securely attached to the

container.[5][6]
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3. Accumulation of Waste:

Store the waste container in a designated satellite accumulation area within the laboratory.

Keep the container closed at all times, except when adding waste.

Do not overfill the container; it is recommended to fill it to no more than 80-90% of its

capacity.

4. Arranging for Disposal:

Once the waste container is full or the project is complete, arrange for its disposal through

your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste

disposal contractor.

The material will likely be disposed of by controlled incineration with flue gas scrubbing.[1]

5. Spill Cleanup:

In the event of a spill, evacuate the area if necessary and ensure adequate ventilation.

Use appropriate absorbent materials, such as vermiculite or sand, to contain and clean up

the spill.

Collect the contaminated absorbent material and place it in a sealed, labeled container for

disposal as halogenated waste.[1]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 4-
Chloroheptan-1-ol.
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Caption: Disposal workflow for 4-Chloroheptan-1-ol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15433258?utm_src=pdf-body-img
https://www.benchchem.com/product/b15433258?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15433258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15433258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

